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Compound of Interest

Compound Name: 2-NP-Amoz

Cat. No.: B1141357

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) guidelines, and disposal procedures for handling 2-NP-Amoz. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Chemical Identifier:

Name: 2-NP-Amoz

Synonyms: 5-(Morpholinomethyl)-3-(2-nitrobenzylidenamino)-2-oxazolidinone[1]

Molecular Formula: C15H18N405[1]

CAS Number: 183193-59-1[1]

2-NP-Amoz is a 2-nitrophenyl derivative of AMOZ, which is a metabolite of the antibiotic
Furaltadone.

Hazard Identification and Classification

Globally Harmonized System (GHS) Classification: According to aggregated GHS information,
2-NP-Amoz is classified as follows:

o Skin Irritation: Category 2 (H315 - Causes skin irritation)
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e Eye Irritation: Category 2 (H319 - Causes serious eye irritation)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - May cause respiratory
irritation), targeting the respiratory system.

Signal Word: Warning
Hazard Pictogram:

e GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

Based on the hazard classification, the following personal protective equipment is mandatory
when handling 2-NP-Amoz to minimize exposure and ensure personal safety.
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PPE Category

Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact and

irritation.

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for
larger quantities or when there

is a risk of splashing.

To protect against serious eye

irritation.

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher-level respirator
should be used if ventilation is
inadequate or when handling
the powder form, to avoid

respiratory tract irritation.

To prevent inhalation of dust
particles and respiratory

irritation.

Body Protection

A laboratory coat or chemical-
resistant apron. For extensive
handling, a complete
protective suit may be

necessary.

To protect skin and personal

clothing from contamination.

Operational Plan and Handling Procedures

Adherence to a strict operational protocol is crucial for the safe handling of 2-NP-Amoz.

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Inspect gloves for
any signs of degradation or puncture.

Weighing and Aliquoting: Conduct any operations that may generate dust, such as weighing,
within a fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving the solid, add the solvent to the 2-NP-Amoz slowly to
avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn. Remove and properly store or dispose of PPE.

Emergency Procedures

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove
contaminated clothing. If skin irritation persists, consult a physician.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan

All waste containing 2-NP-Amoz must be treated as hazardous chemical waste.
Waste Segregation and Collection:

¢ Solid Waste: Collect any solid 2-NP-Amoz waste, including contaminated consumables
(e.g., weigh boats, pipette tips), in a clearly labeled, sealed container for hazardous waste.
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» Liquid Waste: Collect solutions containing 2-NP-Amoz in a designated, sealed, and clearly

labeled hazardous waste container.

o Contaminated PPE: Used gloves, masks, and disposable lab coats should be collected in a

designated hazardous waste stream.
Disposal Method:

o Dispose of all 2-NP-Amoz waste in accordance with local, state, and federal environmental
regulations. Do not dispose of it down the drain. Contact your institution's Environmental
Health and Safety (EHS) department for specific disposal procedures.

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 2-NP-Amoz in a laboratory

setting.
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1. Preparation
- Verify fume hood function
- Don appropriate PPE

'

2. Handling
- Weigh/aliquot in fume hood
- Handle with care to avoid dust/aerosol

'

3. Experimentation
- Perform work in designated area
- Maintain containment

'

4. Decontamination
- Clean work surfaces
- Decontaminate equipment

i

5. Waste Disposal
- Segregate solid & liquid waste
- Dispose of contaminated PPE

'

6. Post-Handling
- Remove PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-NP-Amoz.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-NP-Amoz | C15H18N405 | CID 53393538 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
NP-Amoz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141357#personal-protective-equipment-for-
handling-2-np-amoz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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